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Compound of Interest

Compound Name: Ethylene phthalate

Cat. No.: B13747183

A detailed comparison of Poly(ethylene isophthalate) (PEI) and Poly(ethylene terephthalate)
(PET) reveals that PEI offers substantially better gas barrier properties, a critical factor for
researchers, scientists, and drug development professionals in packaging and material
science. This superiority is primarily attributed to the inherent structural differences between the
two polymers.

Poly(ethylene isophthalate) (PEI) exhibits significantly lower permeability to gases like carbon
dioxide compared to its more common counterpart, Poly(ethylene terephthalate) (PET). This
enhanced barrier performance stems from the meta-linkage of the isophthalate monomer in
PEI, which restricts the rotational movement of the polymer chains. In contrast, the para-
linkage in PET's terephthalate monomer allows for greater chain mobility, creating more
transient gaps for gas molecules to permeate.[1]

While specific quantitative data for oxygen and water vapor transmission rates for PEI are not
as widely published as those for PET, the established principles of polymer science and the
available data on copolyesters containing isophthalate strongly suggest a similar trend of
improved barrier performance in PEI. The incorporation of isophthalate units into the PET
polymer chain has been shown to enhance its barrier properties.

Comparative Gas Permeability Data
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The following tables summarize typical gas transmission rates for PET. It is important to note
that these values can vary depending on factors such as the degree of crystallinity, orientation,
and measurement conditions (temperature and relative humidity). For PEI, while exact values
are not readily available in publicly accessible literature, it is consistently reported to have a
significantly lower gas permeability than PET.

Table 1: Oxygen Transmission Rate (OTR) of PET

Material OTR (cm3®*m?-24h-atm) at 23°C, 0% RH
Amorphous PET 50 - 150
Semi-crystalline PET 31-93

Table 2: Water Vapor Transmission Rate (WVTR) of PET

Material WVTR (g/m#-24h) at 38°C, 90% RH

Amorphous/Semi-crystalline PET 3-5

Table 3: Carbon Dioxide Transmission Rate (CO2TR) Comparison

Material Relative CO2 Permeability
Poly(ethylene isophthalate) (PEI) Substantially Lower
Poly(ethylene terephthalate) (PET) Higher

The Structural Difference: A Deeper Look

The key to understanding the difference in barrier properties lies in the chemical structure of
the aromatic diacid used in the polymerization process.
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Chemical Structures of PET and PEI Monomers

Chemical Structures of PET and PEI Monomers
Poly(ethylene terephthalate) (PET)

The meta-linkage in PEI creates a kinked polymer chain,

Terephthalic Acid reducing segmental mobility and thus gas permeability.
(para-linkage) The para-linkage in PET results in a more linear chain,

allowing for easier chain rotation and gas diffusion.

Poly(ethylene isophthalate) (PEI)

Isophthalic Acid
(meta-linkage)

Click to download full resolution via product page

Caption: Comparison of the chemical structures of the aromatic diacids in PET and PEIL.

The Role of Crystallinity

For semi-crystalline polymers like PET, the degree of crystallinity plays a significant role in
determining gas barrier properties. The crystalline regions are generally considered
impermeable to gases, forcing gas molecules to take a more tortuous path through the
amorphous regions. Therefore, a higher degree of crystallinity generally leads to lower gas
permeability.[2] However, the density of the amorphous phase itself also influences
permeability.[3] In some cases of PET, increased crystallinity can lead to a less dense
amorphous phase, which can patrtially offset the barrier improvement from the crystalline
regions.[3]

Experimental Protocols for Gas Permeability
Measurement

The quantitative data for gas transmission rates are typically determined using standardized
experimental methods. Below are summaries of the standard test methods for oxygen and
water vapor permeability.

Oxygen Transmission Rate (OTR) Measurement
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A common method for determining the OTR of plastic films is the ASTM D1434 - Standard Test
Method for Determining Gas Permeability Characteristics of Plastic Film and Sheeting.

Workflow for ASTM D1434 (Manometric Method):

Setup Measurement Calculation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. WO2017180629A1 - Polyester containers and films with reduced gas permeability -
Google Patents [patents.google.com]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Poly(ethylene isophthalate) Outperforms Poly(ethylene
terephthalate) in Gas Barrier Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13747183#gas-barrier-properties-of-poly-ethylene-
isophthalate-vs-poly-ethylene-terephthalate]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b13747183?utm_src=pdf-body-img
https://www.benchchem.com/product/b13747183?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/230147372_Synthesis_and_gas_barrier_characterization_of_polyethylene_isophthalate
https://patents.google.com/patent/WO2017180629A1/en
https://patents.google.com/patent/WO2017180629A1/en
https://www.researchgate.net/publication/227694992_Crystallinity_and_oxygen_transport_properties_of_PET_bottle_walls
https://www.benchchem.com/product/b13747183#gas-barrier-properties-of-poly-ethylene-isophthalate-vs-poly-ethylene-terephthalate
https://www.benchchem.com/product/b13747183#gas-barrier-properties-of-poly-ethylene-isophthalate-vs-poly-ethylene-terephthalate
https://www.benchchem.com/product/b13747183#gas-barrier-properties-of-poly-ethylene-isophthalate-vs-poly-ethylene-terephthalate
https://www.benchchem.com/product/b13747183#gas-barrier-properties-of-poly-ethylene-isophthalate-vs-poly-ethylene-terephthalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13747183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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